![molecular formula C15H20FN5O3S B2551855 5-fluoro-2-((1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-3-yl)oxy)pyrimidine CAS No. 2034529-09-2](/img/structure/B2551855.png)
5-fluoro-2-((1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-3-yl)oxy)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-fluoro-2-((1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-3-yl)oxy)pyrimidine is a useful research compound. Its molecular formula is C15H20FN5O3S and its molecular weight is 369.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Molecular Corroboration
A study by Thangarasu, Manikandan, and Thamaraiselvi (2019) detailed the synthesis of novel pyrazole derivatives from precursors containing similar structural features to the specified compound. These derivatives exhibited significant anti-inflammatory properties and potential as COX-2 inhibitors, highlighting the importance of such compounds in drug discovery and therapeutic applications Thangarasu, Manikandan, & Thamaraiselvi, 2019.
Antifungal and Antimicrobial Applications
Abdel-Rahman, Makki, and Bawazir (2010) synthesized new bioactive fluorine heterocyclic systems derived from sulfa drugs, demonstrating their potential as photochemical probe agents for inhibiting Vitiligo disease. This study exemplifies the broad application of fluorinated compounds in developing treatments for skin conditions Abdel-Rahman, Makki, & Bawazir, 2010.
Antioxidant and Anticancer Activity
Sheikhi-Mohammareh, Shiri, Beyzaei, and Yarmohammadi (2020) explored the synthesis of 7-imino[1,3]selenazolo[4,5-d]pyrimidine-5(4H)-thiones, incorporating phenyl isothiocyanates. These compounds exhibited significant antioxidant and anti-Candida albicans activities, suggesting their potential in treating candidiasis, cancer, and other diseases Sheikhi-Mohammareh, Shiri, Beyzaei, & Yarmohammadi, 2020.
Corrosion Inhibition
Kaya, Guo, Kaya, Tüzün, Obot, Touir, and Islam (2016) investigated the adsorption and corrosion inhibition properties of piperidine derivatives on iron, demonstrating the potential of fluorinated pyrimidines in industrial applications. This study highlights the importance of such compounds in protecting metal surfaces against corrosion Kaya, Guo, Kaya, Tüzün, Obot, Touir, & Islam, 2016.
Properties
IUPAC Name |
5-fluoro-2-[1-(1-propan-2-ylimidazol-4-yl)sulfonylpiperidin-3-yl]oxypyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20FN5O3S/c1-11(2)20-9-14(19-10-20)25(22,23)21-5-3-4-13(8-21)24-15-17-6-12(16)7-18-15/h6-7,9-11,13H,3-5,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSRFKXXZEDFUOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=C(N=C1)S(=O)(=O)N2CCCC(C2)OC3=NC=C(C=N3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20FN5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.